

development and application of anti-GPCR antibodies

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: HPCR

Cat. No.: B15580975

[Get Quote](#)

An overview of the methodologies and applications concerning the development of therapeutic and research antibodies targeting G protein-coupled receptors (GPCRs).

Introduction to Anti-GPCR Antibodies

G protein-coupled receptors (GPCRs) constitute the largest family of cell surface receptors, playing a pivotal role in a multitude of physiological processes.^{[1][2]} Their involvement in diseases such as cancer, metabolic disorders, and inflammatory conditions makes them highly attractive drug targets.^{[1][3]} While historically dominated by small-molecule drugs, antibody-based therapeutics are gaining prominence due to their superior specificity, longer half-life, and versatile mechanisms of action.^{[1][4]} Approximately 35% of all FDA-approved drugs target GPCRs, yet only a small fraction of the nearly 800 human GPCRs have been therapeutically exploited, highlighting a significant opportunity for novel drug development.^{[5][6]}

The development of anti-GPCR antibodies, however, is fraught with challenges. These multi-pass transmembrane proteins have complex structures, with limited extracellular domains accessible for antibody binding.^{[5][7]} Maintaining their native conformation during antigen preparation and screening is critical but notoriously difficult.^{[5][8]} This document provides an in-

depth overview of the strategies to overcome these hurdles, detailed protocols for key experiments, and a summary of the applications of these powerful biological tools.

Part 1: Development and Generation of Anti-GPCR Antibodies

The successful generation of functional anti-GPCR antibodies hinges on two critical stages: the preparation of a suitable antigen that retains its native conformation and the selection of a robust antibody discovery platform.

Antigen Preparation Strategies

The quality of the immunogen is paramount for eliciting a strong and specific immune response. Since GPCRs are embedded in the lipid bilayer, strategies must be employed to present them to the immune system in a near-native state.

- **Whole-Cell Immunization:** This technique involves immunizing animals with cells that overexpress the target GPCR on their surface.^[9] This method presents the GPCR in its natural membrane environment, increasing the likelihood of generating antibodies against conformational epitopes.^{[6][9]}
- **Virus-Like Particles (VLPs) and Nanodiscs:** VLPs and nanodiscs are advanced platforms that present GPCRs in a more isolated yet native-like lipid environment.^[1] These technologies avoid the use of detergents that can denature the receptor, thereby preserving its structural integrity.^{[1][10]}
- **Purified Protein in Micelles:** GPCRs can be solubilized and stabilized in detergent micelles.^[9] This approach helps maintain the receptor's native conformation, making it more immunogenic and suitable for generating functional antibodies.^[9]
- **DNA Immunization:** Instead of using the protein itself, this method involves immunizing the host with a plasmid DNA encoding the target GPCR.^{[11][12]} The host's own cells then express the GPCR, ensuring native folding and post-translational modifications, which can elicit a robust immune response.^[11]
- **Synthetic Peptides:** Peptides corresponding to the extracellular domains (N-terminus or extracellular loops) of a GPCR can be used as immunogens.^{[12][13]} While simpler to

produce, this method may not always generate antibodies that recognize the native receptor conformation.[7][10]

```
dot digraph "Anti_GPCR_Antibody_Development_Workflow" { graph [rankdir="LR",
splines=ortho, nodesep=0.4, ranksep=1.2, fontname="Arial", fontsize=12, label=""]; node
[shape=box, style="rounded, filled", fontname="Arial", fontsize=11, fontcolor="#202124"]; edge
[fontname="Arial", fontsize=10, color="#5F6368", arrowhead=normal, penwidth=1.5];

subgraph "cluster_Antigen" { label="Step 1: Antigen Preparation"; style="rounded, filled";
fillcolor="#F1F3F4"; node [fillcolor="#FFFFFF"]; Antigen_Prep [label="Select Antigen
Strategy\n- Whole Cells\n- VLPs / Nanodiscs\n- Purified Protein\n- DNA Immunization"]; }

subgraph "cluster_Generation" { label="Step 2: Antibody Generation"; style="rounded, filled";
fillcolor="#F1F3F4"; node [fillcolor="#FFFFFF"]; Generation [label="Choose Discovery
Platform\n- Hybridoma Technology\n- Phage / Yeast Display\n- Single B-Cell Screening"]; }

subgraph "cluster_Screening" { label="Step 3: Screening & Selection"; style="rounded, filled";
fillcolor="#F1F3F4"; node [fillcolor="#FFFFFF"]; Screening [label="Primary Screening\n(e.g.,
Cell-based ELISA, FACS)\nIsolate Target-Specific Binders"]; }

subgraph "cluster_Characterization" { label="Step 4: Characterization"; style="rounded, filled";
fillcolor="#F1F3F4"; node [fillcolor="#FFFFFF"]; Binding [label="Binding Analysis\n(Affinity,
Specificity)\nSPR, BLI"]; Functional [label="Functional Analysis\n(cAMP, Ca2+,
Internalization)\nConfirm Agonism/Antagonism"]; }

subgraph "cluster_Validation" { label="Step 5: Validation"; style="rounded, filled";
fillcolor="#F1F3F4"; node [fillcolor="#FFFFFF"]; Validation [label="Validated Anti-
GPCR\nMonoclonal Antibody"]; }

// Edges Antigen_Prep -> Generation [color="#4285F4"]; Generation -> Screening
[color="#EA4335"]; Screening -> Binding [color="#FBBC05"]; Binding -> Functional
[color="#34A853"]; Functional -> Validation [color="#4285F4"]; }
```

Workflow for developing anti-GPCR antibodies.

Antibody Discovery Platforms

Several technologies are available to generate and isolate monoclonal antibodies against GPCRs.

- **Hybridoma Technology:** A traditional method that involves fusing antibody-producing B-cells from an immunized animal (typically a mouse or rat) with myeloma cells to create immortal hybridoma cell lines that secrete a specific antibody.[\[9\]](#)[\[14\]](#)
- **Phage and Yeast Display:** These in vitro selection methods use libraries of antibody fragments (like scFv or Fab) displayed on the surface of bacteriophages or yeast.[\[9\]](#) The libraries are panned against the GPCR antigen to isolate high-affinity binders.[\[13\]](#) This approach allows for the generation of fully human antibodies, avoiding the need for subsequent humanization.
- **Single B-Cell Screening:** Advanced techniques allow for the high-throughput screening of single B-cells from immunized animals or human donors.[\[9\]](#)[\[15\]](#) This method enables the rapid identification of rare antibodies with desired functional properties and preserves the natural pairing of heavy and light chains.[\[14\]](#)

Part 2: Characterization and Application

Once generated, antibodies must be rigorously characterized for their binding properties and functional activity. These characteristics determine their suitability for therapeutic or research applications.

Mechanisms of Action

Anti-GPCR antibodies can modulate receptor function in several ways.

```
dot digraph "GPCR_Antibody_Mechanisms" { graph [fontname="Arial", fontsize=12, splines=true, overlap=false, nodesep=0.6, ranksep=1]; node [shape=plaintext, fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10, color="#5F6368"];
```

```
subgraph "cluster_receptor" { label="GPCR on Cell Membrane"; style=dashed; bgcolor="#F1F3F4"; rank=same;
```

```
}
```

```
// Nodes for antibodies and ligands Antagonist_Ab [label="Antagonist Antibody", shape=box,
style="filled,rounded", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Agonist_Ab [label="Agonist
Antibody", shape=box, style="filled,rounded", fillcolor="#34A853", fontcolor="#FFFFFF"];
Allosteric_Ab [label="Allosteric Modulator", shape=box, style="filled,rounded",
fillcolor="#FBBC05", fontcolor="#202124"]; Ligand [label="Natural Ligand",
shape=invtrapezium, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges showing interactions Ligand -> GPCR [label="Binds & Activates", arrowhead=normal,
penwidth=1.5, color="#4285F4"]; Antagonist_Ab -> GPCR [label="Blocks Ligand Binding",
arrowhead=tee, penwidth=1.5, color="#EA4335"]; Agonist_Ab -> GPCR [label="Mimics Ligand
& Activates", arrowhead=normal, penwidth=1.5, color="#34A853"]; Allosteric_Ab -> GPCR
[label="Binds alternate site,\nmodulates activity", style=dashed, arrowhead=normal,
penwidth=1.5, color="#FBBC05"];

}
```

Mechanisms of action for anti-GPCR antibodies.

- Antagonism: The antibody blocks the binding of the natural ligand to the orthosteric site, thereby inhibiting receptor activation.[\[4\]](#)[\[15\]](#)
- Agonism: The antibody binds to the receptor and induces a conformational change that mimics the active state, triggering downstream signaling even in the absence of the natural ligand.[\[3\]](#)[\[15\]](#)
- Allosteric Modulation: The antibody binds to a site distinct from the orthosteric pocket (an allosteric site) and modulates the receptor's response to its natural ligand.[\[15\]](#)
- Fc-Mediated Effector Functions: For therapeutic applications, particularly in oncology, the Fc region of the antibody can engage immune cells to mediate Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC) or Complement-Dependent Cytotoxicity (CDC), leading to the elimination of cells expressing the target GPCR.[\[4\]](#)[\[11\]](#)

Therapeutic Applications

Antibodies targeting GPCRs are being developed for a wide range of diseases.

- **Oncology:** Many GPCRs, such as chemokine receptors (e.g., CCR4, CXCR4), are overexpressed on tumor cells and play roles in proliferation, metastasis, and immune evasion.[4][16] Antibodies can block these functions or be used to create Antibody-Drug Conjugates (ADCs) that deliver cytotoxic payloads directly to cancer cells.[1]
- **Inflammatory and Autoimmune Diseases:** Chemokine receptors are critical for leukocyte trafficking to sites of inflammation.[12] Antibodies that block these receptors can prevent immune cell infiltration and are being investigated for diseases like rheumatoid arthritis and multiple sclerosis.[12][17]
- **Metabolic and Cardiovascular Diseases:** GPCRs like the glucagon-like peptide-1 receptor (GLP-1R) are key targets for diabetes and obesity.[1] Other GPCRs are involved in regulating blood pressure and heart function.[3]
- **Neurological Disorders:** GPCRs are central to neurotransmission. The first approved anti-GPCR antibody, Erenumab, targets the CGRP receptor to prevent migraines.[1][16]

Approved and Clinical-Stage Anti-GPCR Antibodies

While small molecules still dominate, a growing number of anti-GPCR antibodies have reached the market or are in late-stage clinical development, demonstrating the viability of this therapeutic modality.[1][18]

Antibody Name	Target GPCR	Mechanism of Action	Approved Indication(s)	Citations
Mogamulizumab	CCR4	ADCC-mediated depletion of target cells	Adult T-cell leukemia/lymphoma, Cutaneous T-cell lymphoma	[1][4][16]
Erenumab	CGRPR	Antagonist; blocks CGRP signaling	Migraine prevention	[1][16]
Leronlimab	CCR5	Antagonist; blocks HIV entry	HIV infection (in development for other indications)	[16][18]

Part 3: Detailed Experimental Protocols

This section provides standardized protocols for key experiments in the development and characterization of anti-GPCR antibodies.

Protocol 1: Phage Display Panning for Anti-GPCR scFv Isolation

This protocol describes the selection of specific antibody fragments from a phage display library using cells overexpressing the target GPCR.

Materials:

- Phage display library (e.g., human scFv)
- HEK293T cells stably expressing the target GPCR
- Parental HEK293T cells (negative control)
- Blocking buffer (PBS with 2% non-fat milk)
- Wash buffer (PBS with 0.05% Tween-20)
- Elution buffer (e.g., 100 mM triethylamine)
- Neutralization buffer (1M Tris-HCl, pH 7.5)
- TG1 E. coli cells

Procedure:

- Library Rescue: Grow the phage library in 2xYT medium and infect with helper phage to produce phage particles displaying the antibody fragments. Purify and titrate the phage particles.
- Cell Preparation: Culture target GPCR-expressing cells and parental cells to ~80% confluency.

- **Negative Panning (Depletion):** To remove non-specific binders, first incubate the phage library with the parental cells for 1 hour at 4°C. Centrifuge to pellet the cells and collect the supernatant containing the unbound phage.
- **Positive Panning:** Incubate the pre-cleared phage library with the target GPCR-expressing cells for 2 hours at 4°C with gentle rotation.
- **Washing:** Gently wash the cells 5-10 times with ice-cold wash buffer to remove non-specifically bound phage. The stringency of washing can be increased in subsequent rounds.
- **Elution:** Elute the specifically bound phage by resuspending the cell pellet in elution buffer for 10 minutes.
- **Neutralization:** Neutralize the eluted phage solution with neutralization buffer.
- **Amplification:** Infect log-phase TG1 E. coli with the eluted phage. Plate on selective agar plates to amplify the selected phage clones for the next round of panning.
- **Repeat:** Perform 3-5 rounds of panning, increasing the washing stringency each time to enrich for high-affinity binders.
- **Screening:** After the final round, pick individual E. coli colonies, produce soluble scFv fragments, and screen for binding to the target cells using a cell-based ELISA or FACS.[\[13\]](#)

Protocol 2: Cell-Based ELISA for Binding Screening

This assay is used to screen hybridoma supernatants or purified antibodies for binding to the native GPCR on the cell surface.

Materials:

- HEK293T cells expressing the target GPCR and parental cells
- 96-well cell culture plates
- Primary antibodies (hybridoma supernatants or purified Abs)
- HRP-conjugated secondary antibody (e.g., anti-mouse IgG-HRP)

- Fixation buffer (e.g., 4% paraformaldehyde in PBS)
- Blocking buffer (PBS with 3% BSA)
- TMB substrate
- Stop solution (e.g., 1M H₂SO₄)
- Plate reader

Procedure:

- Cell Plating: Seed the target-expressing cells and parental cells into a 96-well plate and grow overnight to form a monolayer.
- Fixation: Gently wash the cells with PBS and fix with fixation buffer for 20 minutes at room temperature. Note: Use non-permeabilizing conditions to ensure detection of only extracellular epitopes.
- Blocking: Wash the cells and block with blocking buffer for 1 hour at room temperature.
- Primary Antibody Incubation: Add the primary antibodies (diluted in blocking buffer) to the wells and incubate for 1-2 hours. Include a negative control (no primary antibody).
- Washing: Wash the plate 3-5 times with PBS.
- Secondary Antibody Incubation: Add the HRP-conjugated secondary antibody and incubate for 1 hour.
- Detection: Wash the plate thoroughly. Add TMB substrate and incubate until a blue color develops.
- Readout: Stop the reaction with stop solution and read the absorbance at 450 nm. A positive result is a high signal on target cells and a low signal on parental cells.[\[19\]](#)

Protocol 3: GPCR Internalization Assay by Flow Cytometry

This protocol quantifies ligand- or antibody-induced receptor internalization by measuring the decrease in surface receptor levels.[\[20\]](#)

Materials:

- Cells stably expressing an N-terminally tagged (e.g., FLAG) GPCR
- Agonist or test antibody
- Primary antibody against the tag (e.g., anti-FLAG M1 antibody)
- Fluorophore-conjugated secondary antibody (e.g., FITC-anti-mouse IgG)
- FACS buffer (PBS with 2% FBS)
- Flow cytometer

Procedure:

- **Cell Treatment:** Plate cells and grow to confluency. Treat cells with the agonist or test antibody for various time points (e.g., 0, 5, 15, 30, 60 minutes) at 37°C to induce internalization. A 0-minute time point kept at 4°C serves as the baseline for total surface receptors.[\[20\]](#)
- **Stopping Internalization:** At each time point, stop the internalization process by placing the cells on ice and washing with ice-cold PBS.[\[20\]](#)
- **Cell Harvesting:** Gently detach the cells using an enzyme-free cell dissociation buffer.
- **Antibody Staining:** Pellet the cells and resuspend in FACS buffer containing the primary anti-tag antibody. Incubate on ice for 45-60 minutes.
- **Washing:** Wash the cells twice with ice-cold FACS buffer.
- **Secondary Staining:** Resuspend the cells in FACS buffer containing the fluorescently labeled secondary antibody. Incubate on ice for 30 minutes in the dark.

- Analysis: Wash the cells and resuspend in FACS buffer. Analyze the fluorescence intensity using a flow cytometer. The reduction in mean fluorescence intensity compared to the 0-minute time point indicates the percentage of receptor internalization.[\[20\]](#)[\[21\]](#)

```
dot digraph "GPCR_Signaling_Pathways" { graph [fontname="Arial", fontsize=12, splines=true,
overlap=false, nodesep=0.5, ranksep=1]; node [shape=box, style="rounded, filled",
fontname="Arial", fontsize=11, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10,
color="#5F6368", arrowhead=normal, penwidth=1.5];
```

```
// Nodes Ligand [label="Ligand / Agonist Ab", shape=cds, style=filled, fillcolor="#FBBC05",
fontcolor="#202124"]; GPCR [label="GPCR", style=filled, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; G_Protein [label="Heterotrimeric\nG-Protein ( $\alpha\beta\gamma$ )", style=filled,
fillcolor="#FFFFFF"]; GRK [label="GRK", shape=ellipse, style=filled, fillcolor="#FFFFFF"];
Arrestin [label="β-Arrestin", style=filled, fillcolor="#FFFFFF];
```

```
// G-Protein Dependent Pathway subgraph "cluster_G_Protein" { label="G-Protein Dependent
Signaling"; style="rounded"; bgcolor="#F1F3F4"; G_alpha [label="Gα (s, i, q)", style=filled,
fillcolor="#FFFFFF"]; Effector [label="Effector\n(Adenylyl Cyclase / PLC)", style=filled,
fillcolor="#FFFFFF"]; Second_Messenger [label="Second Messengers\n(cAMP, Ca2+, DAG)",
style=filled, fillcolor="#FFFFFF"]; Cell_Response1 [label="Cellular Response", style=filled,
fillcolor="#34A853", fontcolor="#FFFFFF"]; }
```

```
// G-Protein Independent Pathway subgraph "cluster_Arrestin" { label="G-Protein Independent
Signaling"; style="rounded"; bgcolor="#F1F3F4"; MAPK [label="MAPK Pathway\n(ERK)",
style=filled, fillcolor="#FFFFFF"]; Internalization [label="Receptor Internalization\n&
Desensitization", style=filled, fillcolor="#FFFFFF"]; Cell_Response2 [label="Cellular Response",
style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; }
```

```
// Edges Ligand -> GPCR [color="#4285F4"]; GPCR -> G_Protein [label="Activates",
color="#4285F4"]; G_Protein -> G_alpha [label="Dissociates"]; G_alpha -> Effector
[label="Modulates"]; Effector -> Second_Messenger [label="Generates"]; Second_Messenger -
> Cell_Response1;
```

```
GPCR -> GRK [label="Phosphorylates\nReceptor", style=dashed]; GRK -> Arrestin
[label="Promotes\nBinding", style=dashed]; Arrestin -> GPCR; Arrestin -> MAPK; Arrestin ->
Internalization; MAPK -> Cell_Response2; Internalization -> Cell_Response2; }
```

Canonical GPCR signaling pathways.

Protocol 4: Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR (e.g., using a Biacore system) measures the real-time binding kinetics and affinity of an antibody to its antigen.[\[22\]](#)[\[23\]](#)

Materials:

- SPR instrument (e.g., Biacore)
- Sensor chip (e.g., CM5 chip)
- Amine coupling kit (EDC, NHS, ethanolamine)
- Immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0)
- Running buffer (e.g., HBS-EP+)
- Purified antibody (ligand) and purified GPCR antigen (analyte)

Procedure:

- Chip Preparation and Ligand Immobilization:
 - Activate the sensor chip surface using a mixture of EDC and NHS.
 - Inject the purified antibody (diluted in immobilization buffer) over the activated surface. The antibody will be covalently coupled to the chip.
 - Deactivate any remaining active sites by injecting ethanolamine. This creates the ligand-immobilized surface.
- Assay Development:
 - Perform a scouting experiment to determine the optimal concentration range for the GPCR analyte.

- Inject a series of increasing concentrations of the GPCR analyte over the antibody-functionalized surface.[22][23]
- Kinetic Analysis:
 - Association Phase: Flow the GPCR analyte at a constant concentration over the sensor surface and monitor the binding response (measured in Resonance Units, RU) over time.
 - Dissociation Phase: Replace the analyte solution with running buffer and monitor the decrease in RU as the GPCR dissociates from the antibody.
 - Regeneration: Inject a regeneration solution (e.g., low pH glycine) to remove all bound analyte, preparing the surface for the next cycle.
- Data Analysis:
 - Fit the association and dissociation curves from multiple analyte concentrations to a suitable binding model (e.g., 1:1 Langmuir binding).[24]
 - This analysis will yield the association rate constant (k_a), the dissociation rate constant (k_d), and the equilibrium dissociation constant ($K_D = k_d/k_a$), which represents the affinity of the interaction.[24][25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. kactusbio.com [kactusbio.com]
- 2. Hi-Affi™ GPCR Stable Cell Lines for Antibody Function Study - Creative Biolabs [creative-biolabs.com]
- 3. Antibodies against G-protein coupled receptors: novel uses in screening and drug development - PMC [pmc.ncbi.nlm.nih.gov]
- 4. tandfonline.com [tandfonline.com]

- [5. alloytx.com \[alloytx.com\]](#)
- [6. GPCR Antibodies for Drug Development | Bio-Techne \[bio-techne.com\]](#)
- [7. A robust antibody discovery platform for difficult-to-express G protein-coupled receptors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. multispainc.com \[multispainc.com\]](#)
- [9. Custom anti-GPCR antibodies - ProteoGenix \[proteogenix.science\]](#)
- [10. Opportunities for Functional Selectivity in GPCR Antibodies - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. biocytogen.com \[biocytogen.com\]](#)
- [12. Therapeutic antibodies directed at G protein-coupled receptors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. Anti-GPCR Antibodies \[labome.com\]](#)
- [14. creative-biolabs.com \[creative-biolabs.com\]](#)
- [15. drugtargetreview.com \[drugtargetreview.com\]](#)
- [16. cusabio.com \[cusabio.com\]](#)
- [17. Frontiers | What Makes Antibodies Against G Protein-Coupled Receptors so Special? A Novel Concept to Understand Chronic Diseases \[frontiersin.org\]](#)
- [18. A review of antibody-based therapeutics targeting G protein-coupled receptors: an update - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. multispainc.com \[multispainc.com\]](#)
- [20. Flow Cytometry Assay to Measure Internalization of GPCRs - 每日生物评论 \[bio-review.com\]](#)
- [21. researchgate.net \[researchgate.net\]](#)
- [22. Using Biacore to measure the binding kinetics of an antibody-antigen interaction - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [23. researchgate.net \[researchgate.net\]](#)
- [24. Biacore Data Analysis and Interpretation - Creative Proteomics \[creative-proteomics.com\]](#)
- [25. Biacore analysis with stabilized GPCRs - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [development and application of anti-GPCR antibodies]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b15580975/docs#development-and-application-of-anti-gpcr-antibodies\]](https://www.benchchem.com/product/b15580975/docs#development-and-application-of-anti-gpcr-antibodies)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)